Cas no 10444-11-8 (Propanedioic acid,2-(2-cyanoethyl)-2-methyl-, 1,3-diethyl ester)

Propanedioic acid,2-(2-cyanoethyl)-2-methyl-, 1,3-diethyl ester structure
10444-11-8 structure
Product Name:Propanedioic acid,2-(2-cyanoethyl)-2-methyl-, 1,3-diethyl ester
CAS No:10444-11-8
MF:C11H17NO4
MW:227.2569835186
CID:228885
PubChem ID:291969
Update Time:2025-04-19

Propanedioic acid,2-(2-cyanoethyl)-2-methyl-, 1,3-diethyl ester Chemical and Physical Properties

Names and Identifiers

    • Propanedioic acid,2-(2-cyanoethyl)-2-methyl-, 1,3-diethyl ester
    • diethyl 2-(2-cyanoethyl)-2-methylpropanedioate
    • (2-Cyan-aethyl)-methyl-malonsaeure-diaethylester
    • (2-cyano-ethyl)-methyl-malonic acid diethyl ester
    • 2-(2-Cyan-ethyl)-2-methyl-malonsaeure-diethylester
    • 2-Methyl-2-cyanoaethyl-propandisaeure-di-aethylester
    • 4-cyano-2-(ethoxycarbonyl)-2-methylbutanoic acid ethyl ester
    • AC1L6GZV
    • AC1Q63RA
    • AG-J-19119
    • AR-1I4871
    • CTK4A3048
    • diethyl(2-cyanoethyl)(methyl)propanedioate
    • NSC157557
    • 10444-11-8
    • NSC-157557
    • DTXSID70303257
    • Inchi: 1S/C11H17NO4/c1-4-15-9(13)11(3,7-6-8-12)10(14)16-5-2/h4-7H2,1-3H3
    • InChI Key: BQSALDLABOZEBA-UHFFFAOYSA-N
    • SMILES: O(CC)C(C(C(=O)OCC)(C)CCC#N)=O

Computed Properties

  • Exact Mass: 227.11581
  • Monoisotopic Mass: 227.116
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 8
  • Complexity: 284
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 76.4Ų

Experimental Properties

  • Density: 1.079
  • Boiling Point: 332.5°Cat760mmHg
  • Flash Point: 144.9°C
  • Refractive Index: 1.448
  • PSA: 76.39
  • LogP: 1.42268
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